Cas no 1040679-19-3 (3-(4-methoxyphenyl)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
• CAS No: 1040679-19-3
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 6451060
• PubChem ID: 30858397
• Update Time: 2024-01-15

3-(4-methoxyphenyl)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
• F5250-1168
• 1040679-19-3
• AKOS024502946
• 3-(4-methoxyphenyl)-1-(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)propan-1-one
• 3-(4-methoxyphenyl)-1-[4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]propan-1-one

• Inchi： 1S/C23H28N6O3/c1-31-20-8-3-18(4-9-20)5-12-23(30)28-15-13-27(14-16-28)17-22-24-25-26-29(22)19-6-10-21(32-2)11-7-19/h3-4,6-11H,5,12-17H2,1-2H3
• InChI Key： UBIYSBLSLBWJST-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)N1CCN(CC2=NN=NN2C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 436.22228878g/mol
• Monoisotopic Mass: 436.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives